Cas no 1225920-65-9 ([2-(4-Methylpiperazin-1-yl)pyridin-3-yl]methanol)

• Product Name: [2-(4-Methylpiperazin-1-yl)pyridin-3-yl]methanol
• CAS No: 1225920-65-9
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• MDL: MFCD14605804
• CID: 4688891
• Update Time: 2025-07-21

[2-(4-Methylpiperazin-1-yl)pyridin-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [2-(4-Methylpiperazin-1-yl)pyridin-3-yl]methanol
• (2-(4-Methylpiperazin-1-yl)pyridin-3-yl)methanol

• MDL： MFCD14605804
• Inchi： 1S/C11H17N3O/c1-13-5-7-14(8-6-13)11-10(9-15)3-2-4-12-11/h2-4,15H,5-9H2,1H3
• InChI Key： WQWFKSLVAFEPAK-UHFFFAOYSA-N
• SMILES： OCC1=CC=CN=C1N1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Topological Polar Surface Area: 39.6

Additional information on [2-(4-Methylpiperazin-1-yl)pyridin-3-yl]methanol

Recent Advances in the Study of [2-(4-Methylpiperazin-1-yl)pyridin-3-yl]methanol (CAS: 1225920-65-9)

The compound [2-(4-Methylpiperazin-1-yl)pyridin-3-yl]methanol (CAS: 1225920-65-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of interest is the role of [2-(4-Methylpiperazin-1-yl)pyridin-3-yl]methanol in the inhibition of specific kinases involved in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high selectivity for certain kinase targets, making it a valuable candidate for the development of next-generation anticancer drugs. The study utilized a combination of in vitro assays and molecular docking simulations to validate its binding affinity and inhibitory effects.

Another significant advancement is the optimization of the synthetic route for [2-(4-Methylpiperazin-1-yl)pyridin-3-yl]methanol. Researchers have developed a more efficient and scalable synthesis method, as reported in a recent issue of Organic Process Research & Development. This new approach not only improves the yield and purity of the compound but also reduces the environmental impact of its production, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Pharmacokinetic studies have also shed light on the compound's bioavailability and metabolic stability. A preclinical study conducted in 2024 revealed that [2-(4-Methylpiperazin-1-yl)pyridin-3-yl]methanol exhibits favorable pharmacokinetic profiles in animal models, with good oral absorption and minimal off-target effects. These findings support its potential for further development as a therapeutic agent.

In addition to its anticancer properties, recent research has explored the application of [2-(4-Methylpiperazin-1-yl)pyridin-3-yl]methanol in other therapeutic areas. For instance, a study published in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy as an anti-inflammatory agent, with potential applications in treating autoimmune diseases. The compound's ability to modulate specific inflammatory pathways was demonstrated through a series of in vivo experiments.

Despite these promising results, challenges remain in the clinical translation of [2-(4-Methylpiperazin-1-yl)pyridin-3-yl]methanol. Issues such as drug resistance, potential toxicity, and the need for further optimization of its pharmacokinetic properties must be addressed in future studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and bring this compound closer to clinical trials.

In conclusion, [2-(4-Methylpiperazin-1-yl)pyridin-3-yl]methanol (CAS: 1225920-65-9) represents a promising scaffold for the development of novel therapeutics. Its diverse pharmacological activities, coupled with recent advancements in its synthesis and characterization, make it a compound of significant interest in the chemical biology and pharmaceutical communities. Continued research and development efforts are expected to further unlock its potential and pave the way for its application in various disease contexts.